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Compound of Interest

Compound Name: 2-(Methoxymethyl)benzofuran

Cat. No.: B15204767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

October 24, 2025

This technical guide provides a comprehensive overview of the structural analysis of 2-
(methoxymethyl)benzofuran, a heterocyclic compound of interest in medicinal chemistry and

materials science. Due to the limited availability of direct experimental data for this specific

molecule, this document outlines a plausible synthetic route and presents predicted

spectroscopic data based on the analysis of structurally related compounds. This guide is

intended to serve as a valuable resource for researchers engaged in the synthesis,

characterization, and application of novel benzofuran derivatives.

Predicted Physicochemical Properties
A summary of the predicted physicochemical properties of 2-(methoxymethyl)benzofuran is

presented below. These values are computationally derived and serve as an initial guide for

experimental work.
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Property Predicted Value

Molecular Formula C₁₀H₁₀O₂

Molecular Weight 162.19 g/mol

XLogP3 2.5

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 2

Exact Mass 162.06808 g/mol

Monoisotopic Mass 162.06808 g/mol

Topological Polar Surface Area 22.5 Å²

Heavy Atom Count 12

Proposed Synthesis Workflow
The synthesis of 2-(methoxymethyl)benzofuran can be achieved through a two-step process

commencing with the synthesis of 2-(hydroxymethyl)benzofuran, followed by a Williamson

ether synthesis to introduce the methyl group.

Salicylaldehyde 2-(Hydroxymethyl)benzofuran

[1] Chloroacetone, K2CO3
[2] NaBH4

2-(Methoxymethyl)benzofuran
NaH, CH3I (Williamson Ether Synthesis)

Mass Spectrometry
(Provides Molecular Weight and Formula)

Structural Elucidation of
2-(Methoxymethyl)benzofuran

Infrared Spectroscopy
(Identifies Functional Groups)

NMR Spectroscopy
(¹H and ¹³C)

(Determines Connectivity and Stereochemistry)
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To cite this document: BenchChem. [Structural Analysis of 2-(Methoxymethyl)benzofuran: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15204767#2-methoxymethyl-benzofuran-structural-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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